N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H18N6O4/c1-10-11(2)21-20(23-18(10)27)26-17(9-13(24-26)12-5-6-12)22-19(28)14-8-16(30-25-14)15-4-3-7-29-15/h3-4,7-9,12H,5-6H2,1-2H3,(H,22,28)(H,21,23,27)
• InChI Key: XFPAAAKESNYBAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=NOC(=C4)C5=CC=CO5)C
• Molecular Formula: C20H18N6O4
• Molecular Weight: 406.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H18N6O4 and its molecular weight is 406.402. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Isoxazoline and Isoxazole Derivatives

Research by Rahmouni et al. (2014) focuses on the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions. These compounds are characterized for their potential in various biological applications due to their structural features (Rahmouni et al., 2014).

Synthesis of Pyrazolopyrimidine Derivatives

Another study by Rahmouni et al. (2016) details the synthesis of pyrazolopyrimidine derivatives, exploring their anticancer and anti-5-lipoxygenase activities. This research underscores the therapeutic potential of such compounds in treating various diseases, showcasing the versatility of pyrazole and pyrimidine-based compounds in drug discovery (Rahmouni et al., 2016).

Antimicrobial and Antileukemic Activities

Further, research into the antimicrobial and antileukemic activities of furanyl, pyranyl, and ribosyl derivatives of specific carboxamide compounds points to the significant role these heterocyclic structures play in the development of new therapeutic agents. These studies demonstrate the compounds' effectiveness against various pathogens and cancer cell lines, highlighting the critical role of structural modification in enhancing biological activity (Earl et al., 1979).

Heterocyclic Carboxamide Fungicides

In the realm of agriculture, Banba et al. (2013) investigated the structure-activity relationships of aromatic heterocyclic carboxamide fungicides, revealing insights into the design of more effective compounds for plant protection. This research emphasizes the agricultural applications of these chemical frameworks, providing a pathway for developing novel fungicides to combat plant diseases (Banba et al., 2013).